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Compound of Interest

Compound Name: 5-Methyluridine-d4

Cat. No.: B12062145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling guidelines for 5-
Methyluridine-d4, a deuterated analog of 5-Methyluridine. Given that the toxicological

properties of this specific compound have not been fully investigated, it should be handled with

care, assuming it is hazardous.[1][2] This guide is intended for use by technically qualified

individuals in a research and development setting.[3]

Physical and Chemical Properties
5-Methyluridine-d4 is the deuterium-labeled version of 5-Methyluridine, an endogenous

methylated nucleoside.[4] It is primarily used for research purposes, including as a tracer or an

internal standard for quantitative analysis.[4]
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Property Data Reference(s)

Chemical Name

6-deuterio-1-

[(2R,3R,4S,5R)-3,4-dihydroxy-

5-(hydroxymethyl)oxolan-2-

yl]-5-

(trideuteriomethyl)pyrimidine-

2,4-dione

Synonyms
Ribothymidine-d4, Thymine

riboside-d4

CAS Number 82845-85-0

Molecular Formula C₁₀H₁₀D₄N₂O₆

Molecular Weight 262.25 g/mol

Appearance Crystalline solid

Purity ≥98%

Isotopic Purity 98%

Solubility

DMSO: ~10

mg/mLDimethylformamide:

~16 mg/mLPBS (pH 7.2): ~5

mg/mL

Storage Temperature -20°C

Stability
≥ 4 years (when stored at

-20°C)

Hazard Identification and Toxicological Profile
The health risks of 5-Methyluridine-d4 have not been fully determined. However, based on

available Safety Data Sheets (SDS) for the non-labeled compound and general chemical

principles, it is classified with specific hazards. Users must review the complete and most

current Safety Data Sheet provided by the supplier before use.

GHS Hazard Classification:
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Hazard Class GHS Code Statement Reference(s)

Skin

Corrosion/Irritation
H315 Causes skin irritation

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation

STOT - Single

Exposure
H335

May cause respiratory

irritation

Toxicological Summary:

Acute Effects: Direct contact may cause skin inflammation, characterized by itching, scaling,

reddening, or blistering. Eye contact can result in redness, pain, or severe damage.

Inhalation of dust may irritate the lungs and respiratory system.

Chronic Effects: No data is available on the long-term effects of exposure.

Carcinogenicity: The compound is not listed as a carcinogen by IARC, NTP, or OSHA.

Exposure Limits: Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) have

not been established for this compound.

Safe Handling and Storage Procedures
Adherence to proper laboratory protocols is essential to minimize exposure and ensure safety.

General Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne

concentrations low.

Avoid contact with skin, eyes, and clothing.

Do not ingest or inhale the substance.

Avoid the formation and accumulation of dust.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12062145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash hands thoroughly after handling the material.

Keep the container tightly closed when not in use.

Keep away from heat and sources of ignition.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended storage condition is at -20°C for long-term stability.

Store away from incompatible materials such as oxidizing agents.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn when handling 5-Methyluridine-d4.

Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles with side

protection, compliant with standards such as OSHA 29 CFR 1910.133 or EU EN166. A face

shield may be used for additional protection.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required. If dust is generated, a NIOSH-approved particle filter

respirator should be used.

First Aid Measures
In case of exposure, seek immediate medical attention and show the Safety Data Sheet to the

physician.
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Exposure Route First Aid Procedure Reference(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, administer

oxygen. If breathing has

stopped, provide artificial

respiration. Obtain medical aid.

Skin Contact

Immediately flush the skin with

plenty of running water for at

least 15 minutes. Remove

contaminated clothing and

shoes. Wash clothing before

reuse. Obtain medical aid.

Eye Contact

Immediately flush eyes with

running water for at least 15

minutes, holding eyelids open.

Remove contact lenses if

present and easy to do.

Continue rinsing. Obtain

medical aid.

Ingestion

Do NOT induce vomiting.

Rinse mouth thoroughly with

water. Never give anything by

mouth to an unconscious

person. Obtain medical aid

immediately.

Spill and Leak Procedures
Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.

Cleanup: For solid spills, carefully sweep up, vacuum, or absorb with an inert material. Place

the collected material into a suitable, labeled container for disposal. Avoid generating dust

during cleanup.
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Personal Protection: Ensure adequate ventilation and wear the appropriate PPE as

described in Section 4.0 during cleanup.

Disposal Guidelines
All waste materials should be disposed of in accordance with federal, state, and local

regulations.

Collect waste in a suitable, sealed, and clearly labeled container.

Dispose of the contents and container at an approved waste disposal plant.

Do not dispose of it down the drain or into the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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